Cas no 49781-49-9 (2,2-Dilfuoropropionitrile)

• Product Name: 2,2-Dilfuoropropionitrile
• CAS No: 49781-49-9
• MF: C₃H₃F₂N
• MW: 91.0594274997711
• MDL: MFCD07780127
• CID: 932801
• PubChem ID: 21731012
• Update Time: 2025-05-25

2,2-Dilfuoropropionitrile Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoropropionitrile
• 2,2-difluoropropanenitrile
• 2,2-DIFLUORO-4,4-DIMETHYL-1,3-CYCLOHEXANEDIONE MONOHYDRATE
• 49781-49-9
• AKOS005259444
• AT12469
• CS-0215567
• EN300-261753
• RYWQXEUNSACTBO-UHFFFAOYSA-N
• BBL104079
• SY324450
• DTXSID30617524
• STL557894
• MFCD07780127
• 2,2-Dilfuoropropionitrile

• MDL： MFCD07780127
• Inchi： 1S/C3H3F2N/c1-3(4,5)2-6/h1H3
• InChI Key： RYWQXEUNSACTBO-UHFFFAOYSA-N
• SMILES： FC(C#N)(C)F

Computed Properties

• Exact Mass: 91.02340
• Monoisotopic Mass: 91.02335542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 88.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 1.16518

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2,2-Dilfuoropropionitrile

Recent Advances in the Study of 2,2-Difluoropropionitrile (CAS: 49781-49-9) in Chemical Biology and Pharmaceutical Research

2,2-Difluoropropionitrile (CAS: 49781-49-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated nitrile structure, has shown promising applications in drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a valuable subject for ongoing research.

One of the key areas of investigation involves the synthetic pathways for 2,2-difluoropropionitrile. A 2023 study published in the Journal of Fluorine Chemistry detailed an efficient method for its preparation using fluorination of propionitrile derivatives under mild conditions. The study highlighted the advantages of this approach, including high yield and selectivity, which are critical for scaling up production for industrial applications.

In pharmaceutical research, 2,2-difluoropropionitrile has been explored as a building block for novel bioactive molecules. A recent paper in Bioorganic & Medicinal Chemistry Letters reported its incorporation into fluorinated analogs of known kinase inhibitors. The resulting compounds exhibited enhanced metabolic stability and improved binding affinity, underscoring the potential of 2,2-difluoropropionitrile in drug design.

Another significant development is the use of 2,2-difluoropropionitrile in agrochemicals. Research published in Pest Management Science demonstrated its utility as a precursor for fluorinated pesticides. These compounds showed increased efficacy against resistant pest strains, offering a potential solution to the growing problem of pesticide resistance in agriculture.

The safety and environmental impact of 2,2-difluoropropionitrile have also been subjects of recent studies. A 2024 report in Chemical Research in Toxicology evaluated its toxicity profile and biodegradability, providing essential data for regulatory considerations. The findings suggested that while the compound exhibits moderate acute toxicity, its environmental persistence is relatively low, making it a viable candidate for further development with proper handling protocols.

Looking ahead, researchers are investigating the potential of 2,2-difluoropropionitrile in material science, particularly in the development of fluorinated polymers with unique properties. Preliminary results indicate that polymers incorporating this moiety exhibit enhanced thermal stability and chemical resistance, opening new avenues for advanced material applications.

In conclusion, 2,2-difluoropropionitrile (CAS: 49781-49-9) represents a versatile and valuable compound with broad applications across multiple scientific disciplines. Continued research into its synthesis, reactivity, and biological activities is expected to yield further innovations in drug discovery, agrochemical development, and material science. The recent advancements highlighted in this brief demonstrate the compound's growing importance and potential for future breakthroughs.